4-Methylbenzoylmalononitrile
Overview
Description
4-Methylbenzoylmalononitrile is a useful research compound. Its molecular formula is C11H8N2O and its molecular weight is 184.19 g/mol. The purity is usually 95%.
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Scientific Research Applications
Chemical Reactions and Properties
- Anomalous Reactions and Tautomerism : 4-Nitrophenylmalononitrile, related to 4-Methylbenzoylmalononitrile, shows unique reactions with nitric acid, contrary to typical understandings of its group properties. This includes a through-ring nitro/aci-nitro tautomerism, highlighting unusual chemical behavior (Suzuki, Koide, & Ogawa, 1988).
Applications in Molecular Analysis
- Matrix-Assisted Laser Desorption/Ionization (MALDI-TOFMS) : A compound structurally similar to this compound, 2-[(2E)-3-(4-tert-Butylphenyl)-2-methylprop-2-enylidene]malononitrile, is used in MALDI-TOFMS for analyzing a variety of compounds including organometallics and carbohydrates (Wyatt, Stein, & Brenton, 2006).
Catalysis and Synthesis
- Carbene-Catalyzed Reactions : In a study, methylenemalononitriles, which include this compound, are used in carbene-catalyzed reactions for creating complex tetrahydrocarbazole derivatives. This demonstrates its utility in advanced organic synthesis (Mou et al., 2020).
Biocompatible Functionalization
- Polymersome Surface Functionalization : Research has shown that functionalization of polymersome surfaces, which can include derivatives of this compound, is crucial for applications like drug delivery and cell targeting. This involves conjugation with active ligands for guiding polymersomes in vivo (Egli et al., 2011).
Green Chemistry Synthesis
- Nano Ionic Liquid Applications : Nano ionic liquids, including derivatives of malononitrile, demonstrate efficient synthesis of pyrazole derivatives under green conditions, aligning with green chemistry principles. This highlights its role in environmentally friendly chemical processes (Zolfigol et al., 2015).
Properties
IUPAC Name |
2-(4-methylbenzoyl)propanedinitrile | |
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InChI |
InChI=1S/C11H8N2O/c1-8-2-4-9(5-3-8)11(14)10(6-12)7-13/h2-5,10H,1H3 | |
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InChI Key |
BFGUXCOLDRHVOR-UHFFFAOYSA-N | |
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Canonical SMILES |
CC1=CC=C(C=C1)C(=O)C(C#N)C#N | |
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Molecular Formula |
C11H8N2O | |
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Molecular Weight |
184.19 g/mol | |
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